6-chloro-2-(4-methoxyphenyl)-4-phenyl-1,4-dihydro-2H-3,1-benzoxazine

• IUPAC Name: 6-chloro-2-(4-methoxyphenyl)-4-phenyl-2,4-dihydro-1H-3,1-benzoxazine
• InChI: InChI=1S/C21H18ClNO2/c1-24-17-10-7-15(8-11-17)21-23-19-12-9-16(22)13-18(19)20(25-21)14-5-3-2-4-6-14/h2-13,20-21,23H,1H3
• InChI Key: ZCAIWNHPCDNMGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2NC3=C(C=C(C=C3)Cl)C(O2)C4=CC=CC=C4
• Molecular Formula: C21H18ClNO2
• Molecular Weight: 351.8 g/mol

Description

6-chloro-2-(4-methoxyphenyl)-4-phenyl-1,4-dihydro-2H-3,1-benzoxazine, also known as GYKI-52466, is a benzodiazepine receptor antagonist that is commonly used in scientific research. This compound has a unique chemical structure that allows it to interact with specific receptors in the brain, making it a valuable tool for studying various neurological and psychiatric disorders.

Mechanism of Action

6-chloro-2-(4-methoxyphenyl)-4-phenyl-1,4-dihydro-2H-3,1-benzoxazine acts as a competitive antagonist at the benzodiazepine receptor site, blocking the binding of benzodiazepines to these receptors. This results in a decrease in the inhibitory effects of GABA, a neurotransmitter that plays a key role in regulating neuronal activity. By blocking the effects of benzodiazepines, this compound can help elucidate the role of these receptors in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific context in which it is used. In general, this compound has been shown to have anxiogenic and proconvulsant effects, suggesting that it may be useful for studying the mechanisms underlying anxiety and epilepsy. Additionally, this compound has been shown to modulate the release of dopamine and other neurotransmitters, suggesting that it may also be useful for studying the mechanisms underlying addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-chloro-2-(4-methoxyphenyl)-4-phenyl-1,4-dihydro-2H-3,1-benzoxazine is its selectivity for the benzodiazepine receptor site, which allows for more precise manipulation of these receptors in experimental settings. Additionally, this compound has a relatively long half-life, which allows for more sustained effects in vivo. However, one limitation of this compound is its proconvulsant effects, which may limit its use in certain experimental contexts.

Future Directions

There are several future directions for research involving 6-chloro-2-(4-methoxyphenyl)-4-phenyl-1,4-dihydro-2H-3,1-benzoxazine. One area of interest is the role of benzodiazepine receptors in the development and maintenance of addiction, particularly in the context of opioid use disorders. Additionally, this compound may be useful for studying the mechanisms underlying anxiety disorders, such as post-traumatic stress disorder and generalized anxiety disorder. Finally, future studies may focus on developing more selective benzodiazepine receptor antagonists that can be used to more precisely manipulate these receptors in vivo.

Scientific Research Applications

6-chloro-2-(4-methoxyphenyl)-4-phenyl-1,4-dihydro-2H-3,1-benzoxazine has been extensively used in scientific research to study the role of benzodiazepine receptors in various neurological and psychiatric disorders. This compound is particularly useful for investigating the mechanisms underlying anxiety, depression, and addiction, as well as the effects of drugs that target these receptors.